Cas no 28784-91-0 (2-Propenoic acid, 3-(4-pentylphenyl)-)

• Product Name: 2-Propenoic acid, 3-(4-pentylphenyl)-
• CAS No: 28784-91-0
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 1436418
• PubChem ID: 4030638
• Update Time: 2025-04-20

2-Propenoic acid, 3-(4-pentylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-pentylphenyl)-
• 3-(4-Pentylphenyl)acrylic acid
• p-Pentylcinnamic acid
• DB-203762
• 3-(4-pentyl-phenyl)-acrylic acid
• 28784-91-0

• Inchi： 1S/C14H18O2/c1-2-3-4-5-12-6-8-13(9-7-12)10-11-14(15)16/h6-11H,2-5H2,1H3,(H,15,16)
• InChI Key： LZUMEVGHGKCPJK-UHFFFAOYSA-N
• SMILES： OC(C=CC1C=CC(=CC=1)CCCCC)=O

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.052±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.05 g/l) (25 º C),
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids